Cas no 683273-83-8 (1-Pyrrolecarboxylicacid,isopropylester(5CI))

1-Pyrrolecarboxylicacid,isopropylester(5CI) structure
683273-83-8 structure
Product Name:1-Pyrrolecarboxylicacid,isopropylester(5CI)
CAS No:683273-83-8
MF:C8H11NO2
MW:153.178442239761
CID:970112
PubChem ID:121227116
Update Time:2025-04-19

1-Pyrrolecarboxylicacid,isopropylester(5CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrrolecarboxylicacid,isopropylester(5CI)
    • 683273-83-8
    • SCHEMBL23418624
    • Isopropyl 1H-pyrrole-1-carboxylate
    • Inchi: 1S/C8H11NO2/c1-7(2)11-8(10)9-5-3-4-6-9/h3-7H,1-2H3
    • InChI Key: JIMLXPYENCLBBO-UHFFFAOYSA-N
    • SMILES: O(C(N1C=CC=C1)=O)C(C)C

Computed Properties

  • Exact Mass: 153.078978594g/mol
  • Monoisotopic Mass: 153.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 31.2Ų
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